Cas no 2172490-31-0 (ethyl 1-(1-hydroxycyclobutyl)-2-methylcyclopropane-1-carboxylate)

• Product Name: ethyl 1-(1-hydroxycyclobutyl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2172490-31-0
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5943227
• PubChem ID: 165598686
• Update Time: 2025-05-23

ethyl 1-(1-hydroxycyclobutyl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-hydroxycyclobutyl)-2-methylcyclopropane-1-carboxylate
• 2172490-31-0
• EN300-1630260

• Inchi： 1S/C11H18O3/c1-3-14-9(12)11(7-8(11)2)10(13)5-4-6-10/h8,13H,3-7H2,1-2H3
• InChI Key： CBOMVOYPMPUTBJ-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(C(=O)OCC)CC1C

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 1-(1-hydroxycyclobutyl)-2-methylcyclopropane-1-carboxylate

Comprehensive Overview of Ethyl 1-(1-Hydroxycyclobutyl)-2-Methylcyclopropane-1-Carboxylate (CAS No. 2172490-31-0)

Ethyl 1-(1-hydroxycyclobutyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172490-31-0) is a structurally unique cyclopropane derivative with growing interest in pharmaceutical and agrochemical research. This compound features a hydroxycyclobutyl moiety and a methylcyclopropane core, making it a versatile intermediate for synthesizing bioactive molecules. Its ethyl carboxylate group enhances solubility, a critical factor in drug formulation. Researchers are increasingly exploring its potential in small-molecule drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's cyclopropane ring is a hotspot in medicinal chemistry due to its ability to improve metabolic stability and bioavailability. Recent studies highlight its relevance in fragment-based drug design, a trending approach in AI-driven drug development. With the rise of computational chemistry tools, 2172490-31-0 has been modeled for molecular docking simulations, addressing user queries like "how to optimize cyclopropane scaffolds for better binding affinity." Its 1-hydroxycyclobutyl group also aligns with the demand for polar functional groups in CNS drug candidates.

From an industrial perspective, ethyl 1-(1-hydroxycyclobutyl)-2-methylcyclopropane-1-carboxylate is synthesized via stereoselective cyclopropanation, a process frequently searched by organic chemists. The compound’s chirality is a key focus, as enantiopure forms are often required for asymmetric synthesis. Manufacturers emphasize green chemistry principles in its production, responding to the global push for sustainable chemical processes. Analytical methods like HPLC and NMR are critical for quality control, topics commonly raised in lab technique forums.

In agrochemical applications, derivatives of 2172490-31-0 show promise as plant growth regulators. Its methylcyclopropane structure mimics natural terpenes, a feature leveraged in biopesticide development. This aligns with the surge in searches for "eco-friendly crop protection solutions." The compound’s carboxylate ester functionality also facilitates prodrug strategies, a technique gaining traction in precision agriculture.

Safety profiles of ethyl 1-(1-hydroxycyclobutyl)-2-methylcyclopropane-1-carboxylate are rigorously documented, with data available on flammability and toxicity thresholds. Regulatory compliance is ensured through REACH and FDA guidelines, addressing concerns from quality assurance professionals. Storage recommendations emphasize moisture-sensitive handling, a practical detail often queried in chemical storage discussions.

The future of CAS 2172490-31-0 lies in its adaptability. As high-throughput screening evolves, this compound’s scaffold diversity positions it as a candidate for library synthesis. Its intersection with machine learning in chemistry (e.g., predicting ADMET properties) reflects broader industry trends. For innovators asking "how to modify cyclobutanol derivatives," this molecule offers a rich template for structure-activity relationship studies.